Cas no 845894-03-3 (1-Boc-3-fluoro-4-pyrrolidinone)
845894-03-3 structure
Product Name:1-Boc-3-fluoro-4-pyrrolidinone
CAS No:845894-03-3
MF:C9H14FNO3
MW:203.21076631546
MDL:MFCD08274459
CID:93065
PubChem ID:45158916
Update Time:2024-12-09
1-Boc-3-fluoro-4-pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate
- 1-Boc-3-fluoro-4-pyrrolidinone
- BOC-3-FLUORO-4-OXOPYRROLIDINE
- 3-fluoro-4-oxopyrrolidine-1-carboxylic acid tert-butyl ester
- TERT-BUTYL (R)-3-FLUORO-4-OXOPYRROLIDINE-1-CARBOXYLATE
- C9H14FNO3
- TERT-BUTYL (S)-3-FLUORO-4-OXOPYRROLIDINE-1-CARBOXYLATE
- AMOT0141
- 1-Boc-4-fluoro-3-pyrrolidinone
- 1-Boc-3-fluoro-4-oxopyrrolidine
- HPHVNLXMQXEDFX-UHFFFAOYSA-N
- N-t-BOC-3-Fluoro-4-oxopyrrolidine
- 3-Fluoro-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
- 1,1-Dimethylethyl 3-fluoro-4-oxo-1-pyrrolidinecarboxylate (ACI)
- SCHEMBL954970
- AKOS015891442
- tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate, 1-(tert-Butoxycarbonyl)-3-fluoro-4-oxopyrrolidine
- MFCD08274459
- AS-31156
- DB-013806
- N-t-BOC-3-Fluoro-4-oxopyrrolidine, AldrichCPR
- J-524539
- SB12008
- DTXSID50669803
- 4-Fluoropyrrolidin-3-one, N-BOC protected
- 845894-03-3
- CS-W001654
- tert-Butyl3-fluoro-4-oxopyrrolidine-1-carboxylate
-
- MDL： MFCD08274459
- Inchi： 1S/C9H14FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6H,4-5H2,1-3H3
- InChI Key： HPHVNLXMQXEDFX-UHFFFAOYSA-N
- SMILES： O=C(N1CC(F)C(=O)C1)OC(C)(C)C
Computed Properties
- Exact Mass: 203.09600
- Monoisotopic Mass: 203.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
- Topological Polar Surface Area: 46.6
Experimental Properties
- Color/Form: White solid
- Density: 1.18
- Boiling Point: 269.6℃/760mmHg
- Flash Point: 116.9 ºC
- Refractive Index: 1.465
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 46.61000
- LogP: 1.08220
- Solubility: Not determined
1-Boc-3-fluoro-4-pyrrolidinone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Boc-3-fluoro-4-pyrrolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC409012-1g |
4-Fluoropyrrolidin-3-one, N-BOC protected |
845894-03-3 | 95% | 1g |
£271.00 | 2025-02-21 | |
| Chemenu | CM121279-1g |
1-Boc-4-fluoro-3-pyrrolidinone |
845894-03-3 | 97% | 1g |
$1010 | 2021-08-06 | |
| TRC | B601245-10mg |
1-Boc-3-fluoro-4-pyrrolidinone |
845894-03-3 | 10mg |
$ 230.00 | 2023-04-18 | ||
| TRC | B601245-25mg |
1-Boc-3-fluoro-4-pyrrolidinone |
845894-03-3 | 25mg |
$ 471.00 | 2023-04-18 | ||
| TRC | B601245-50mg |
1-Boc-3-fluoro-4-pyrrolidinone |
845894-03-3 | 50mg |
$ 724.00 | 2023-04-18 | ||
| TRC | B601245-100mg |
1-Boc-3-fluoro-4-pyrrolidinone |
845894-03-3 | 100mg |
$ 1028.00 | 2023-04-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-VO236-50mg |
1-Boc-3-fluoro-4-pyrrolidinone |
845894-03-3 | 95% | 50mg |
1354.0CNY | 2021-08-04 | |
| Fluorochem | 218229-250mg |
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate |
845894-03-3 | 95% | 250mg |
￡358.00 | 2022-03-01 | |
| Fluorochem | 218229-1g |
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate |
845894-03-3 | 95% | 1g |
￡895.00 | 2022-03-01 | |
| Chemenu | CM121279-250mg |
1-Boc-4-fluoro-3-pyrrolidinone |
845894-03-3 | 97% | 250mg |
$*** | 2023-05-29 |
1-Boc-3-fluoro-4-pyrrolidinone Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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